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Compound of Interest

Compound Name: 2-Chloro-6-nitronaphthalene

Cat. No.: B15344693 Get Quote

Essential safety and logistical information for the proper handling and disposal of 2-Chloro-6-
nitronaphthalene is critical for ensuring a safe laboratory environment. This guide provides

detailed procedural steps for researchers, scientists, and drug development professionals to

minimize exposure and mitigate risks associated with this compound. While a specific Safety

Data Sheet (SDS) for 2-Chloro-6-nitronaphthalene is not readily available, data from

structurally similar compounds, such as 2-nitronaphthalene and 2-chloro-6-nitrotoluene,

provide a strong basis for recommended safety protocols.

Personal Protective Equipment (PPE) Requirements
The following table summarizes the recommended personal protective equipment for handling

2-Chloro-6-nitronaphthalene. It is imperative to always wear the appropriate PPE to prevent

skin and eye contact, inhalation, and ingestion.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and Usage

Eyes/Face Safety Goggles or Face Shield

Must be compliant with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1] A face

shield should be used in

conjunction with goggles when

there is a splash hazard.

Skin Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended to prevent

skin exposure.[1][2] Always

inspect gloves for tears or

holes before use and wash

hands thoroughly after

removal.

Protective Clothing/Lab Coat

Wear a long-sleeved lab coat

or chemical-resistant suit to

prevent skin contact.[1]

Respiratory
NIOSH/MSHA Approved

Respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1] Use a

respirator with a particulate

filter, especially when handling

the compound as a powder or

when dust may be generated.

[3]

Hazard and Safety Information
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Based on data for analogous compounds, 2-Chloro-6-nitronaphthalene is presumed to be

hazardous. The following table outlines the potential hazards and necessary precautions.

Hazard Category
Description and Precautionary
Statements

Acute Toxicity

Harmful if swallowed, in contact with skin, or if

inhaled.[4][5] Avoid creating dust.[1] Wash

hands and any exposed skin thoroughly after

handling.[5]

Skin Corrosion/Irritation

Causes skin irritation.[5][6] Avoid contact with

skin.[1] In case of contact, wash immediately

with plenty of water.[4]

Serious Eye Damage/Irritation

Causes serious eye irritation.[5][6] Avoid contact

with eyes.[1] If in eyes, rinse cautiously with

water for several minutes.[5]

Carcinogenicity

NIOSH has recommended that the related

compound 2-nitronaphthalene be regulated as a

carcinogen.[1] Obtain special instructions before

use.[7]

Flammability

Related nitronaphthalene compounds are

flammable solids. Keep away from heat, sparks,

open flames, and hot surfaces.[7]

Experimental Protocol: Safe Handling and Disposal
Workflow
Adherence to a strict, step-by-step protocol is essential for the safe handling and disposal of 2-
Chloro-6-nitronaphthalene.

Preparation and Handling
Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood.[1] Confirm that an eyewash station and safety shower are readily

accessible.[1][4]
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PPE Inspection and Donning: Before handling the chemical, inspect all PPE for integrity. Don

the prescribed lab coat, safety goggles, and gloves. If there is a risk of dust generation, a

respirator is mandatory.

Chemical Handling:

Minimize dust generation and accumulation when handling the solid compound.[1][4]

Carefully weigh and transfer the chemical, avoiding dispersal.

Keep the container tightly closed when not in use.[1][4]

Avoid all personal contact, including inhalation.[8]

Do not eat, drink, or smoke in the handling area.[3][8]

Spill Management
Immediate Action: In case of a spill, evacuate the immediate area if necessary.

Cleanup:

For dry spills, carefully sweep up the material, avoiding dust generation, and place it into a

suitable, labeled container for disposal.[1] Moisten the material first to prevent dusting if

appropriate.[3]

Do not let the chemical enter drains.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Disposal Plan
Waste Collection: All waste materials, including contaminated PPE and spill cleanup

supplies, should be collected in a designated, sealed, and properly labeled hazardous waste

container.
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Disposal: Dispose of the chemical waste through a licensed professional waste disposal

service or an approved waste disposal plant.[5][9] Adhere to all federal, state, and local

environmental regulations.

Visualizing the Safety Workflow
To provide a clear, at-a-glance understanding of the necessary procedures, the following

diagram illustrates the logical workflow for safely handling 2-Chloro-6-nitronaphthalene.
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Safe Handling and Disposal of 2-Chloro-6-nitronaphthalene
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Caption: Workflow for the safe handling and disposal of 2-Chloro-6-nitronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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